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Compound of Interest

Compound Name: DL-cysteine hydrochloride hydrate

Cat. No.: B057344

This technical guide provides an in-depth overview of the core molecular characteristics of DL-
cysteine hydrochloride hydrate, tailored for researchers, scientists, and professionals in drug
development. This document presents key quantitative data, outlines a hypothetical
experimental protocol, and includes visualizations to illustrate molecular structure and potential
laboratory applications.

Core Molecular Data

DL-cysteine hydrochloride is a salt of the non-essential amino acid DL-cysteine. It is commonly
available in its monohydrate form. This compound serves as a crucial component in various
research and development applications, including as a precursor in chemical syntheses and as
a component in cell culture media.

Below is a summary of the key molecular properties for both the monohydrate and anhydrous
forms of DL-cysteine hydrochloride.
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- ) DL-Cysteine Hydrochloride DL-Cysteine Hydrochloride
roper
SNy Monohydrate Anhydrous

C3H7NO2S-HCI-H20[1][2][3] or ~ C3H7NO=2S-HCI[7][8] or
C3H10CINOsS[4][5][6] C3HsCINO2S[9]

Molecular Formula

) 175.63 g/mol [1][4][10][11] or
Molecular Weight 157.62 g/mol [7][8]
175.64 g/mol [2][5][12]

DL-Cysteine HCI monohydrate, ]
Synonyms L-Cysteine HCI anhydrous[7]
H-DL-Cys-OH HCI H20[4]

Hypothetical Experimental Protocol: Assessing the
Antioxidant Activity of DL-Cysteine Hydrochloride
Hydrate

This section outlines a detailed methodology for a common in vitro assay to determine the
antioxidant potential of DL-cysteine hydrochloride hydrate.

Objective: To quantify the free radical scavenging activity of DL-cysteine hydrochloride
hydrate using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Materials:

DL-cysteine hydrochloride monohydrate

e DPPH (2,2-diphenyl-1-picrylhydrazyl)

e Methanol (analytical grade)

e Ascorbic acid (positive control)

e 96-well microplate

o Spectrophotometer (plate reader)

o Standard laboratory glassware and pipettes

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.capotchem.com/doc/spec_116797-51-4.do
https://akaalorganics.com/Product%20Catalog/Amino%20Acids/DL-Amino-Acids/hdlcysohhci.html
http://ww.chemblink.com/products/96998-61-7.htm
https://www.hsppharma.com/apis-and-intermediates/dl-cysteine-hydrochloride-monohydrate-cas.html
https://pubchem.ncbi.nlm.nih.gov/compound/12219647
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C3H7NO2S.ClH.H2O/c4-2(1-7)3(5)6;;/h2,7H,1,4H2,(H,5,6);1H;1H2/t2-;;/m0../s1
https://cymitquimica.com/products/7W-GM1539/l-cysteine-hydrochloride-anhydrous/
https://www.selleckchem.com/products/l-cysteine-hcl.html
https://www.chembk.com/en/chem/L-Cysteine%20hydrochloride%20anhydrous
https://www.capotchem.com/doc/spec_116797-51-4.do
https://www.hsppharma.com/apis-and-intermediates/dl-cysteine-hydrochloride-monohydrate-cas.html
https://www.sigmaaldrich.com/TW/zh/product/sial/c7880
https://www.sigmaaldrich.com/US/en/product/sigma/c8005
https://akaalorganics.com/Product%20Catalog/Amino%20Acids/DL-Amino-Acids/hdlcysohhci.html
https://pubchem.ncbi.nlm.nih.gov/compound/12219647
https://www.lgcstandards.com/US/en/DL-Cysteine-Hydrochloride-Hydrate/p/TRC-C995025
https://cymitquimica.com/products/7W-GM1539/l-cysteine-hydrochloride-anhydrous/
https://www.selleckchem.com/products/l-cysteine-hcl.html
https://www.hsppharma.com/apis-and-intermediates/dl-cysteine-hydrochloride-monohydrate-cas.html
https://cymitquimica.com/products/7W-GM1539/l-cysteine-hydrochloride-anhydrous/
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

e Preparation of Stock Solutions:
o Prepare a 1 mg/mL stock solution of DL-cysteine hydrochloride monohydrate in methanol.
o Prepare a 1 mg/mL stock solution of ascorbic acid in methanol.

o Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark to prevent
degradation.

e Assay Protocol:

o Create a serial dilution of the DL-cysteine hydrochloride monohydrate stock solution to
obtain concentrations ranging from 10 pg/mL to 500 pg/mL.

o In a 96-well microplate, add 100 pL of each sample dilution to separate wells.

o Add 100 pL of the 0.1 mM DPPH solution to each well containing the sample.

o For the positive control, repeat the serial dilution for ascorbic acid and add DPPH solution.

o For the blank, mix 100 pL of methanol with 100 pL of the DPPH solution.

o Incubate the plate in the dark at room temperature for 30 minutes.
» Data Collection:

o Measure the absorbance of each well at 517 nm using a microplate spectrophotometer.
 Calculation of Scavenging Activity:

o The percentage of DPPH radical scavenging activity is calculated using the following
formula:

» % Scavenging Activity = [(Abs_blank - Abs_sample) / Abs_blank] * 100

» Where Abs_blank is the absorbance of the DPPH solution without a sample, and
Abs_sample is the absorbance of the sample with the DPPH solution.
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o Data Analysis:

o Plot the percentage of scavenging activity against the concentration of DL-cysteine
hydrochloride monohydrate to determine the 1Cso value (the concentration required to
scavenge 50% of the DPPH radicals).

Visualizations

The following diagrams illustrate the molecular composition and a hypothetical experimental
workflow involving DL-cysteine hydrochloride hydrate.
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Molecular composition of DL-Cysteine Hydrochloride Monohydrate.
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Workflow for DPPH antioxidant assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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